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Compound of Interest

Compound Name: (-)-Lavandulol

Cat. No.: B1235673

An In-depth Technical Guide to (-)-Lavandulol: CAS Number and Safety Profile

This technical guide provides a comprehensive overview of the chemical identifier and safety
information for (-)-Lavandulol, tailored for researchers, scientists, and professionals in drug
development.

Chemical Identification

(-)-Lavandulol is a naturally occurring monoterpenoid alcohol found in essential oils, most
notably from lavender species.[1][2][3] The primary identifier for this specific enantiomer is its
CAS (Chemical Abstracts Service) number.

e (-)-Lavandulol (also referred to as (R)-(-)-Lavandulol): The specific CAS number is 498-16-
8.[4][51[6]1[7]

o Racemic (x)-Lavandulol: The CAS number for the mixture of both enantiomers is 58461-27-
1.[1][6]

¢ (S)-(+)-Lavandulol: The CAS number for the other enantiomer is 50373-53-0.[6]

Safety and Hazard Information

The safety profile of (-)-Lavandulol is not extensively documented as a pure, isolated
compound in all safety databases. Much of the available hazard information is derived from
safety data sheets for lavender oil, where lavandulol is a component, or for generic lavandulol
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products.[8][9][10][11][12][13][14][15][16][17] One source specifically indicates no GHS
classification was found for (-)-lavandulol, while another for a lavandulol product provides a
GHS classification.[4][18]

GHS Classification

Based on available data for lavandulol-containing products, the GHS classification includes:

Flammable liquids: Category 4[9][18]

Acute toxicity (Oral): Category 3[18]

Skin Corrosion/Irritation: Category 2[8][9][13]

Serious eye damage/eye irritation: Category 2A[8][10]

Skin Sensitisation: Category 1[8][9][13]

Aspiration Hazard: Category 1[8][13]

Hazardous to the aquatic environment, long-term hazard: Category 3[11][12][14]

GHS Label Elements

e Pictograms:
o Skull and Crossbones: For acute oral toxicity.
o Exclamation Mark: For skin and eye irritation, and skin sensitization.
o Health Hazard: For aspiration hazard.
¢ Signal Word: Danger[13][18]
» Hazard Statements:
o H227: Combustible liquid.[8][9][10][18]

o H301: Toxic if swallowed.[18]
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o H304: May be fatal if swallowed and enters airways.[8][13][14]
o H315: Causes skin irritation.[8][9][12][13]

o H317: May cause an allergic skin reaction.[8][9][11][12][13]

o H319: Causes serious eye irritation.[8][11][12][13]

o H412: Harmful to aquatic life with long lasting effects.[11][12][14]

o Precautionary Statements:

o Prevention: P210 (Keep away from heat/sparks/open flames/hot surfaces), P261 (Avoid
breathing vapours), P264 (Wash skin thoroughly after handling), P270 (Do not eat, drink or
smoke when using this product), P272 (Contaminated work clothing should not be allowed
out of the workplace), P280 (Wear protective gloves/eye protection/face protection).[8][9]
[18]

o Response: P301+P310 (IF SWALLOWED: Immediately call a POISON CENTER or
doctor), P302+P352 (IF ON SKIN: Wash with plenty of soap and water),
P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing), P333+P313 (If skin irritation or
rash occurs: Get medical advice/attention).[8][9][11][18]

o Storage: P403+P235 (Store in a well-ventilated place. Keep cool), P405 (Store locked up).
[81[14][18]

o Disposal: P501 (Dispose of contents/container to an approved waste disposal plant).[12]
[18]

Quantitative Safety Data

The following table summarizes the key quantitative safety and toxicity data available for (-)-
Lavandulol.
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Parameter Value Species Route Reference
Food and
5 g/kg (5000 .
LDLo Mouse Oral Chemical
mg/kg) :
Toxicology, 1993
] ) Food and
o 4/10 mice died at )
Acute Toxicity Chemical
a dose of 5000 Mouse Oral )
Study Toxicology,
mg/kg
1992[4]
191.00 °F/ 88.33 The Good
Flash Point °C (Tag Closed N/A N/A Scents
Cup) Company|[3][4]

Experimental Protocols

Detailed experimental protocols for the cited acute toxicity studies are not fully available in the
referenced literature. The provided information describes the nature of the studies as follows:

e LDLo (Lowest Published Lethal Dose): This value represents the lowest dose of the
substance reported to have caused death in a specific animal study. The experiment
involved oral administration of (-)-Lavandulol to mice, and a dose of 5 grams per kilogram of
body weight was identified as the lowest dose causing lethality.

e Acute Oral Toxicity: A study documented in Food and Chemical Toxicology involved
administering a 5000 mg/kg oral dose of (-)-Lavandulol to a group of 10 mice, which
resulted in the death of 4 animals in the group.[4]

Signaling Pathways and Metabolism

There is currently insufficient information in the public domain regarding the specific signaling
pathways affected by (-)-Lavandulol or its detailed metabolic breakdown in biological systems.
Further research is required to elucidate these mechanisms.

Visualizations
Safety Information Workflow
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The following diagram illustrates the logical flow for assessing and managing the risks
associated with (-)-Lavandulol.

Risk Management

Precautionary Statements First Aid Mea:
((e.g.. P280, P301+P310) > (skin, Eyes, .g = ,HH ndling & Stora g)

N

Identification Hazard Identification Risk Assessment
CAS Number GHS Pictograr Hazard Statements
498-16-8 (e.g., Skull, Ex |m( n Mark) (e.g., H301, H315, H317) LDLo (o \M ) Sg/kg '

—

Click to download full resolution via product page

Caption: Logical workflow for (-)-Lavandulol safety assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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